2-Cyano-3,6-difluorobenzoic acid

• IUPAC Name: 2-cyano-3,6-difluorobenzoic acid
• InChI: InChI=1S/C8H3F2NO2/c9-5-1-2-6(10)7(8(12)13)4(5)3-11/h1-2H,(H,12,13)
• InChI Key: UXWPNIALSMRJGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C#N)C(=O)O)F
• Molecular Formula: C8H3F2NO2
• Molecular Weight: 183.11 g/mol

Description

2-Cyano-3,6-difluorobenzoic acid is a chemical compound with the molecular formula C8H3F2NO2. It has a molecular weight of 183.11. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for 2-Cyano-3,6-difluorobenzoic acid is 1S/C8H3F2NO2/c9-5-2-1-4 (3-11)7 (10)6 (5)8 (12)13/h1-2H, (H,12,13). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

2-Cyano-3,6-difluorobenzoic acid is a solid compound. It has a molecular weight of 183.11. The InChI code for this compound is 1S/C8H3F2NO2/c9-5-2-1-4 (3-11)7 (10)6 (5)8 (12)13/h1-2H, (H,12,13).

Scientific Research Applications

Optical and Electronic Applications

• The cyano group in certain molecules has been found to play a crucial role in enhancing emission properties in aggregates, owing to its ability to generate intramolecular co-planarity and prevent π–π stacking, as seen in the case of novel indolo[3,2-b]carbazole derivatives. These compounds, with cyano-substituted stilbene groups, exhibit aggregation-induced enhanced emission (AIEE) properties and have potential applications in optics, electronics, and biological sciences (Jia et al., 2013).

Synthesis and Structural Analysis

• Cyano groups are integral in the synthesis and structural analysis of various compounds. For instance, 2,6-Difluorobenzoic acid was prepared through direct metalation and carboxylation, showcasing the flexibility and regioselectivity of organometallic methods in synthesizing homovicinal positions of benzoic acids (Schlosser & Heiss, 2003).
• The study of tautomeric equilibria of 2-cyanobenzoic acids is crucial in various sciences, as they exhibit ring-chain tautomeric equilibria in different phases, which are studied using mass spectrometry, nuclear magnetic resonance, and infrared spectroscopy (Iglesias, Ruiz, & Allegretti, 2012).

Catalysis and Material Synthesis

• Cyano groups are vital in catalysis and material synthesis. For example, NH4H2PO4/Al2O3 was used as a catalyst for the efficient synthesis of tetrahydrobenzo[b]pyran and pyrano[2,3-c]pyrazole derivatives from various compounds, highlighting the use of cyano compounds in facilitating such reactions (Maleki & Ashrafi, 2014).

Drug Synthesis and Bioactivity

• Cyano compounds are also significant in drug synthesis and evaluating bioactivity. For instance, new compounds containing 2-cyano-3-(3,5-di-tert-butyl-4-hydroxyphenyl)acrylamido benzoic acids were designed, synthesized, and evaluated for drug-likeness properties and bioactivity as nuclear receptor ligands, demonstrating the role of the cyano group in medicinal chemistry (Madhavi & Lakshmi Bhavani, 2021).

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H302, H312, H332. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.